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Compound of Interest

Compound Name: 2-(Methylthio)phenylboronic acid

Cat. No.: B061120 Get Quote

Essential Safety and Handling Guide for 2-
(Methylthio)phenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for

handling 2-(Methylthio)phenylboronic acid (CAS RN: 168618-42-6). Adherence to these

guidelines is essential for ensuring laboratory safety and minimizing risk.

Immediate Safety and Hazard Information
2-(Methylthio)phenylboronic acid is a compound that requires careful handling due to its

potential health effects. It is classified as causing skin irritation, serious eye irritation, and may

cause respiratory irritation.[1][2][3] It is also harmful if swallowed.[1][4]

Hazard Identification:

Hazard Statement Classification

H302 - Harmful if swallowed Acute toxicity (Oral)

H315 - Causes skin irritation Skin Corrosion/Irritation

H319 - Causes serious eye irritation Serious Eye Damage/Irritation

H335 - May cause respiratory irritation Specific target organ toxicity (single exposure)
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Key Physical and Chemical Properties:

Property Value

Appearance White to very pale yellow crystal or powder[2]

Molecular Formula C₇H₉BO₂S

Molecular Weight 168.02 g/mol

Melting Point 77-83 °C

Storage Temperature 2-8°C[5]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with 2-(Methylthio)phenylboronic acid.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[6][7][8]

Protects eyes from dust

particles and potential

splashes.[6][7]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[6][7]

Prevents skin contact with the

compound.[6][7]

Body Protection

A laboratory coat, fully

buttoned, along with long

pants and closed-toe shoes.[6]

[7]

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) is required when

handling the solid to prevent

inhalation of dust.[7]

Minimizes the risk of

respiratory tract irritation.[7]

Operational Plan: Step-by-Step Handling Procedure
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Adherence to a strict operational protocol is crucial for the safe handling of 2-
(Methylthio)phenylboronic acid.

1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible before beginning

work.[6][9]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[6][10]

The work area should be clean and free of clutter.

2. Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

3. Handling the Chemical:

Keep the container of 2-(Methylthio)phenylboronic acid tightly closed when not in use.[2]

[3][7]

Avoid generating dust when transferring the solid.[4][7][11] Use appropriate tools, such as a

spatula, for transfers.[7]

For weighing, do so in a fume hood or a ventilated balance enclosure.

When dissolving, add the solid to the solvent slowly to avoid splashing.

4. Post-Handling:

Clean the work area to remove any residual chemical.

Remove PPE carefully to avoid contaminating skin.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][3]

[4][7][9]
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Caption: Workflow for safely handling 2-(Methylthio)phenylboronic acid.
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All waste generated from the use of 2-(Methylthio)phenylboronic acid, including

contaminated PPE and empty containers, must be considered hazardous waste.

Waste Collection:

Collect all chemical waste in a designated, labeled, and sealed container for hazardous

waste.[6]

Do not mix with other waste.[4] Handle uncleaned containers as you would the product itself.

[4]

Disposal Method:

Dispose of all chemical waste in accordance with federal, state, and local regulations.[4][6]

Do not pour waste down the drain.[6][10]

One option for disposal is to dissolve or mix the material with a combustible solvent and burn

it in a chemical incinerator equipped with an afterburner and scrubber system.[2]

Alternatively, the material can be taken to a licensed chemical destruction plant.[12]

Waste Collection

Disposal

Collect in Labeled,
Sealed Container

Dispose According to
Regulations

Ready for Disposal

Chemical Incineration
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Caption: Disposal plan for 2-(Methylthio)phenylboronic acid waste.

Spill Response
In the event of a spill, follow these procedural steps:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[6]

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[6]

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the spill.[6] Avoid raising dust.[4][6][11]

Collect: Sweep or vacuum up the material and place it into a suitable, labeled container for

disposal.[2][3][8]

Clean: Clean the affected area thoroughly.[4][11]

PPE: Ensure proper personal protective equipment is worn during the entire cleanup

process.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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